N-{3-chloro-4-[4-(furan-2-ylcarbonyl)piperazin-1-yl]phenyl}-1-(4-methylphenyl)cyclopentanecarboxamide

• Molecular Formula: C28H30ClN3O3
• Molecular Weight: 492.0 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]-1-(4-methylphenyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C28H30ClN3O3/c1-20-6-8-21(9-7-20)28(12-2-3-13-28)27(34)30-22-10-11-24(23(29)19-22)31-14-16-32(17-15-31)26(33)25-5-4-18-35-25/h4-11,18-19H,2-3,12-17H2,1H3,(H,30,34)
• InChI Key: QBFXZUNBZHKPRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCCC2)C(=O)NC3=CC(=C(C=C3)N4CCN(CC4)C(=O)C5=CC=CO5)Cl

Description

N-{3-chloro-4-[4-(furan-2-ylcarbonyl)piperazin-1-yl]phenyl}-1-(4-methylphenyl)cyclopentanecarboxamide is a complex organic compound that features a variety of functional groups, including a chloro-substituted phenyl ring, a furan ring, a piperazine ring, and a cyclopentanecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-chloro-4-[4-(furan-2-ylcarbonyl)piperazin-1-yl]phenyl}-1-(4-methylphenyl)cyclopentanecarboxamide typically involves multiple steps:

Formation of the furan-2-ylcarbonyl piperazine: This can be achieved by reacting furan-2-carbonyl chloride with piperazine under basic conditions.

Synthesis of the chloro-substituted phenyl intermediate: This involves the chlorination of a suitable phenyl precursor.

Coupling of the intermediates: The furan-2-ylcarbonyl piperazine is then coupled with the chloro-substituted phenyl intermediate using a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Formation of the final product: The coupled intermediate is then reacted with 1-(4-methylphenyl)cyclopentanecarboxylic acid under appropriate conditions to yield the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The furan ring can undergo oxidation to form furan-2,3-dione derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro group can be substituted with various nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions.

Major Products

Oxidation: Furan-2,3-dione derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: It may serve as a lead compound for the development of new pharmaceuticals, particularly those targeting neurological or inflammatory conditions.

Biological Research: It can be used as a tool compound to study the biological pathways and molecular targets it interacts with.

Industrial Applications: It may find use in the synthesis of more complex organic molecules or as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of N-{3-chloro-4-[4-(furan-2-ylcarbonyl)piperazin-1-yl]phenyl}-1-(4-methylphenyl)cyclopentanecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or modulating their activity. The exact pathways and targets would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: Used in the synthesis of various organic compounds.

Acetylacetone: Known for its use in coordination chemistry.

Diketene: Utilized in the production of acetoacetic acid derivatives.

Uniqueness

N-{3-chloro-4-[4-(furan-2-ylcarbonyl)piperazin-1-yl]phenyl}-1-(4-methylphenyl)cyclopentanecarboxamide is unique due to its combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for research and potential therapeutic applications.